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Compound of Interest

Compound Name: (8aS)-8a-Bromoalbomitomycin A

CAS No.: 132830-44-5

Cat. No.: B584203

Get Quote

Abstract & Scientific Context
(8aS)-8a-Bromoalbomitomycin A (CAS 132830-44-5) is a critical synthetic intermediate

derived from Mitomycin A. It serves as a pivotal bridge in the "mitomycin rearrangement," a

chemical transformation pathway linking Mitomycin A, Albomitomycin A, and Isomitomycin A.

Mechanistically, this compound features the characteristic pyrrolo[1,2-a]indole core of the

mitomycin family but is distinguished by a bromine atom at the 8a-bridgehead position. This

substitution significantly alters the electronic environment of the aziridine ring, making the

molecule highly susceptible to nucleophilic attack and radical-mediated reduction.

Key Application: It is primarily used as a precursor in the total synthesis of Albomitomycin A (via

radical reduction with tributyltin hydride) and subsequent conversion to Mitomycin C. Its stability

profile is defined by the tension of the aziridine ring and the lability of the C8a-Br bond.
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Parameter Specification

Chemical Formula C₁₆H₁₈BrN₃O₆

Molecular Weight 428.24 g/mol

Appearance
Red-violet crystalline solid (characteristic of

mitomycin quinones)

Solubility
Soluble in DMSO, Methanol, Dichloromethane

(DCM), Ethyl Acetate.

Instability Index
High. Sensitive to light, acid, and elevated

temperatures.

Critical Degradation Pathways
To ensure data integrity, researchers must mitigate the following degradation risks:

Photolytic Degradation: The quinone moiety is photosensitive. Exposure to UV or broad-

spectrum light can induce radical formation, leading to polymerization or inactive quinone

isomers.

Hydrolytic Ring Opening: The aziridine ring is acid-labile. In the presence of protic solvents

and low pH, the ring opens (solvolysis), destroying the alkylating potential of the molecule.

C8a-Br Elimination: The bromine at the 8a position is a good leaving group. Under basic

conditions or elevated temperatures, it can eliminate to form exocyclic double bonds or

rearrange to the thermodynamically more stable Isomitomycin scaffold.

Storage Protocol: The "Cold-Dark-Inert" Triad
Objective: Maintain purity >95% for up to 12 months.

A. Long-Term Storage (Solid State)
Temperature: Store at -20°C (-4°F) or below.

Atmosphere: The vial must be purged with Argon or Nitrogen to prevent oxidative

degradation of the quinone.
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Container: Amber glass vials with Teflon-lined screw caps. Seal the cap with Parafilm to

prevent moisture ingress.

Desiccation: Store the vial inside a secondary container (e.g., a sealed jar) containing active

desiccant (silica gel or Drierite) to maintain anhydrous conditions.

B. Working Solution Storage
Solvent Choice: Anhydrous DMSO or Dichloromethane (DCM) are preferred. Avoid protic

solvents (Water, Methanol) for storage longer than 4 hours.

Stability Window:

At Room Temp (25°C): Use immediately (< 30 minutes).

At 4°C: Stable for 24 hours (protected from light).

At -20°C: Stable for 1 week.

Freeze-Thaw Cycles:Avoid. Aliquot solutions into single-use volumes immediately after

preparation.

Handling & Safety Protocols (E-E-A-T)
Hazard Classification:Genotoxic / Cytotoxic. Like its parent compound Mitomycin C, (8aS)-8a-
Bromoalbomitomycin A is a potent DNA alkylator. It functions by cross-linking DNA strands

upon activation.

Personal Protective Equipment (PPE)
Respiratory: N95 mask minimum; P100 or PAPR recommended if handling powder outside a

hood (not recommended).

Dermal:Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (extended cuff) or Neoprene.
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Eye: Chemical splash goggles.

Engineering Controls[1][2][3]
Primary Containment: All weighing and solubilization must occur inside a Class II Biological

Safety Cabinet (BSC) or a certified Chemical Fume Hood.

Surface Protection: Cover the work surface with plastic-backed absorbent pads to capture

any potential spills.

Experimental Protocol: Reconstitution & Quality
Control
Goal: Prepare a 10 mM stock solution for synthesis or biological assay.

Materials
(8aS)-8a-Bromoalbomitomycin A (Solid)[1]

Anhydrous DMSO (Grade: ≥99.9%, Water <50 ppm)

Amber HPLC vials

Argon gas line

Step-by-Step Methodology
Equilibration: Remove the storage vial from the -20°C freezer and allow it to warm to room

temperature inside the desiccator (approx. 30 mins). Rationale: Prevents water condensation

on the cold solid.

Weighing: In a low-light environment (dimmed hood lights), weigh the required amount (e.g.,

4.3 mg for 1 mL of 10 mM stock).

Solubilization: Add 1.0 mL of Anhydrous DMSO. Vortex gently for 10-15 seconds. The solid

should dissolve rapidly to form a deep purple/violet solution.

Verification (Self-Validating Step):
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TLC Check: Spot 1 µL on a silica plate. Elute with DCM:MeOH (95:5).

Acceptance Criteria: Single spot. If a secondary spot (lower Rf) appears, it indicates

hydrolysis (ring opening). If a spot remains at the baseline, it indicates polymerization.

Aliquot & Freeze: Dispense into amber vials, purge headspace with Argon, cap tightly, and

freeze immediately at -20°C.

Visualization: Stability & Rearrangement Logic
The following diagram illustrates the critical "Mitomycin Rearrangement" pathway.

Understanding this flow is essential for handling, as improper conditions (pH/Temp) can

inadvertently drive the compound toward Albomitomycin A or Mitomycin C before intended.

Handling Critical Control Points
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Caption: The central role of (8aS)-8a-Bromoalbomitomycin A in the mitomycin rearrangement

pathway. Red dashed lines indicate degradation risks if handling protocols are violated.

Waste Disposal & Deactivation
Never dispose of this compound down the drain.

Deactivation Solution: Prepare a solution of 10% Sodium Hypochlorite (Bleach) and 0.1 M

NaOH.

Procedure: Soak all contaminated tips, vials, and pads in the deactivation solution for 1 hour.

The high pH and oxidative power break the aziridine ring and destroy the quinone core.
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Disposal: Collect the deactivated liquid in a dedicated "Cytotoxic Chemical Waste" container

for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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